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Compound of Interest

Compound Name:
1-(2-Fluoro-4-nitrophenyl)-4-

methylpiperazine

Cat. No.: B1333765 Get Quote

An In-depth Technical Guide to 1-(2-Fluoro-4-nitrophenyl)-4-methylpiperazine: Safety,

Handling, and Experimental Considerations

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals. A

specific Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) for 1-(2-Fluoro-4-
nitrophenyl)-4-methylpiperazine was not available at the time of writing. The information

presented herein is synthesized from safety data for structurally related compounds, including

nitrophenols, piperazines, and their derivatives, along with general principles of laboratory

safety. Always consult with your institution's safety office and refer to the supplier-provided SDS

for any chemical you handle.

Chemical and Physical Properties
1-(2-Fluoro-4-nitrophenyl)-4-methylpiperazine is a research chemical with the following

identifiers:
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Property Value

CAS Number 221198-29-4[1][2][3]

Molecular Formula C11H14FN3O2[1]

Molecular Weight 239.25 g/mol [1]

Purity Typically ≥97%[1]

Appearance Not specified, likely a solid

Storage
Room temperature, keep away from light in a

cool, dry place[1][3]

Hazard Identification and Classification
While a specific GHS classification for this exact compound is not readily available, based on

its structural motifs (fluoronitrophenyl group and a piperazine ring), a conservative approach to

hazard assessment is warranted. The following table summarizes potential hazards based on

related compounds.
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Hazard Class Potential Classification Basis for Classification

Acute Toxicity
May be harmful if swallowed,

inhaled, or in contact with skin.

Nitrophenol compounds can

be toxic.[4]

Skin Corrosion/Irritation Causes skin irritation.[5]
Piperazine and its derivatives

can be skin irritants.[6]

Serious Eye Damage/Irritation
Causes serious eye irritation.

[5]

Common for many chemical

compounds, especially fine

powders.

Respiratory/Skin Sensitization

May cause an allergic skin

reaction or asthma-like

symptoms if inhaled.

Piperazine is a known

sensitizer.[6][7]

Specific Target Organ Toxicity

(Single Exposure)

May cause respiratory

irritation.[5]

Inhalation of dust can irritate

the respiratory tract.

Specific Target Organ Toxicity

(Repeated Exposure)

May cause damage to organs

through prolonged or repeated

exposure.[4]

A known hazard for some

nitrophenol compounds.[4]

GHS Pictograms (Anticipated):

Pictogram Hazard

alt text Irritant, Skin Sensitizer, Acute Toxicity (harmful)

alt text
Carcinogen, Mutagen, Reproductive Toxicity,

Respiratory Sensitizer, Target Organ Toxicity

Safety and Handling
Given the potential hazards, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)
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PPE Type Specification

Eye Protection Chemical safety goggles or a face shield.[8]

Hand Protection
Chemical-resistant gloves (e.g., nitrile), tested

according to EN 374.[8]

Skin and Body Protection

Laboratory coat, long pants, and closed-toe

shoes. For larger quantities, consider additional

protective clothing.[6]

Respiratory Protection

Use in a well-ventilated area, preferably a

chemical fume hood. If dust formation is likely, a

NIOSH/MSHA or European Standard EN 149

approved respirator may be necessary.[9][10]

General Handling and Hygiene
Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[9][11]

Work in a well-ventilated area, such as a chemical fume hood.[9]

Do not eat, drink, or smoke in the laboratory.[9]

Wash hands thoroughly with soap and water after handling.[9][11]

Keep containers securely sealed when not in use.[9][11]

Contaminated work clothing should be laundered separately before reuse.[9][11]

First-Aid Measures
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Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.

[12]

Skin Contact

Immediately wash off with soap and plenty of

water. Remove all contaminated clothing.

Consult a physician.[12]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[12]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and consult a physician.[12]

Accidental Release and Fire-Fighting Measures
Accidental Release

Minor Spills: Remove all ignition sources. Clean up spills immediately, avoiding dust

generation. Use personal protective equipment. Place spilled material in a suitable, labeled

container for disposal.[9][11]

Major Spills: Evacuate personnel and move upwind. Alert emergency responders. Wear full-

body protective clothing and a self-contained breathing apparatus. Prevent spillage from

entering drains or water courses.[9][11]

Fire-Fighting
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[12]

Specific Hazards: Combustion may produce hazardous gases, including carbon oxides and

nitrogen oxides (NOx).[13]

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[12]
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Experimental Protocols and Workflows
General Experimental Workflow
The following diagram illustrates a standard workflow for handling a potent research chemical

like 1-(2-Fluoro-4-nitrophenyl)-4-methylpiperazine.
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Preparation

Handling

Cleanup and Disposal

Review SDS and Protocols

Don Appropriate PPE

Prepare Fume Hood and Equipment

Weigh Compound in Fume Hood

Prepare Solution

Perform Experiment

Decontaminate Glassware and Surfaces

Segregate and Label Waste

Dispose of Waste via EH&S

j

Document Experiment
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Caption: General laboratory workflow for handling chemical compounds.
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Detailed Methodologies
Protocol for Preparing a 10 mM Stock Solution in DMSO:

Preparation: Before starting, review the Safety Data Sheet (SDS) and ensure all necessary

Personal Protective Equipment (PPE) is worn, including a lab coat, safety goggles, and

chemical-resistant gloves. All work should be conducted in a certified chemical fume hood.

Calculation: Calculate the required mass of 1-(2-Fluoro-4-nitrophenyl)-4-methylpiperazine
for the desired volume of 10 mM stock solution. (Mass = 0.01 mol/L * 239.25 g/mol * Volume

(L)).

Weighing: Tare a clean, dry vial on an analytical balance. Carefully add the calculated mass

of the compound to the vial using a spatula. Avoid creating dust.

Solubilization: Add the appropriate volume of anhydrous DMSO to the vial.

Mixing: Cap the vial securely and vortex or sonicate at room temperature until the compound

is completely dissolved.

Storage: Store the stock solution at the recommended temperature (typically -20°C or -80°C

for long-term storage), protected from light.

Cleanup: Decontaminate the spatula and any other surfaces that may have come into

contact with the compound. Dispose of all waste, including pipette tips and empty containers,

in the designated solid chemical waste stream.

Logical Relationships in Chemical Safety
Assessment
The decision-making process for handling a new or unfamiliar chemical involves a hierarchical

approach to risk assessment and control.
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Hierarchy of Controls

Identify Hazards
(Review SDS, Literature)

Assess Risks
(Exposure Potential, Severity)

Implement Control Measures

Re-evaluate Risk Engineering Controls
(Fume Hood)

If risk is unacceptable Elimination/Substitution

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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